Cas no 85554-76-3 (Benzenamine,2,4-dichloro-5-(1-methylethoxy)-, hydrochloride (1:1))

• Product Name: Benzenamine,2,4-dichloro-5-(1-methylethoxy)-, hydrochloride (1:1)
• CAS No: 85554-76-3
• MF: C₉H₁₂Cl₃NO
• MW: 256.556679725647
• CID: 723873
• Update Time: 2024-01-31

Benzenamine,2,4-dichloro-5-(1-methylethoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4-dichloro-5-(1-methylethoxy)-, hydrochloride (1:1)
• (2,4-dichloro-5-propan-2-yloxyphenyl)azanium,chloride
• 2,4-dichloro-5-isopropoxyanilinium chloride
• Einecs 287-609-7

• Inchi： 1S/C9H11Cl2NO.ClH/c1-5(2)13-9-4-8(12)6(10)3-7(9)11;/h3-5H,12H2,1-2H3;1H
• InChI Key： JKPVETCTFQLDDU-UHFFFAOYSA-N
• SMILES： [NH3+]C1=CC(OC(C)C)=C(Cl)C=C1Cl.[Cl-]

Computed Properties

• Exact Mass: 254.998447
• Monoisotopic Mass: 254.998447
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• Boiling Point: 310.8°C at 760 mmHg
• Flash Point: 141.8°C